Cas no 656235-44-8 ((2-cyano-6-fluorophenyl)boronic acid)

• Product Name: (2-cyano-6-fluorophenyl)boronic acid
• CAS No: 656235-44-8
• MF: C₇H₅BFNO₂
• MW: 164.929505109787
• MDL: MFCD09033623
• CID: 835998
• Update Time: 2025-04-19

(2-cyano-6-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Cyano-6-fluorophenyl)boronic acid
• 2-Cyano-6-fluorophenylboronic acid
• Boronic acid, (2-cyano-6-fluorophenyl)-
• 6-cyano-2-fluorophenylboronic acid
• Boronic acid, (2-cyano-6-fluorophenyl)- (9CI)
• FCH864650
• AB49390
• PC412336
• SY031660
• AX8250404
• ST2402202
• X0925
• (2-cyano-6-fluorophenyl)boronic acid

• MDL： MFCD09033623
• Inchi： 1S/C7H5BFNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3,11-12H
• InChI Key： PPLSIVNRHUSMMC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#N)=C1B(O)O

Computed Properties

• Exact Mass: 165.04000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 64.2

Experimental Properties

• PSA: 64.25000
• LogP: -0.62282

(2-cyano-6-fluorophenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters